Cas no 2171757-15-4 (4-(cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

4-(Cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is a specialized protected amino acid derivative used in peptide synthesis. Its structure incorporates both Fmoc (9-fluorenylmethoxycarbonyl) and cyclopentylcarbamoyl protecting groups, offering selective deprotection capabilities for controlled peptide chain elongation. The Fmoc group is base-labile, enabling orthogonal deprotection strategies, while the cyclopentylcarbamoyl moiety provides additional steric and electronic modulation. The butanoic acid terminus allows for further functionalization or conjugation. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) where precise protection and deprotection are critical. Its stability under standard SPPS conditions and compatibility with Fmoc chemistry make it a reliable intermediate for constructing complex peptides with tailored sequences.
4-(cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid structure
2171757-15-4 structure
Product Name:4-(cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
CAS No:2171757-15-4
MF:C25H28N2O5
MW:436.500226974487
CID:6570980
PubChem ID:165812028
Update Time:2025-11-01

4-(cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
    • EN300-1502889
    • 2171757-15-4
    • 4-(cyclopentylcarbamoyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
    • Inchi: 1S/C25H28N2O5/c28-23(29)14-13-22(24(30)26-16-7-1-2-8-16)27-25(31)32-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21-22H,1-2,7-8,13-15H2,(H,26,30)(H,27,31)(H,28,29)
    • InChI Key: XRABPNFUINBHAG-UHFFFAOYSA-N
    • SMILES: O(C(NC(CCC(=O)O)C(NC1CCCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 436.19982200g/mol
  • Monoisotopic Mass: 436.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 655
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 105Ų

4-(cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Pricemore >>

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Additional information on 4-(cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(Cyclopentylcarbamoyl)-4-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Butanoic Acid: A Comprehensive Overview

4-(Cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, also known by its CAS number 2171757-15-4, is a complex organic compound with significant potential in the fields of biochemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoic acid backbone. The combination of these functional groups makes it a versatile molecule with applications in peptide synthesis, drug discovery, and biotechnological research.

The structure of this compound is particularly interesting due to the presence of the Fmoc group, which is widely used as a protecting group in peptide synthesis. The Fmoc group plays a crucial role in controlling the reactivity of amino groups during solid-phase peptide synthesis (SPPS). Recent studies have highlighted the importance of such protecting groups in improving the efficiency and specificity of peptide synthesis, making this compound a valuable tool in modern drug development.

In addition to its role in peptide synthesis, this compound has shown promise in the study of protein-protein interactions. The cyclopentylcarbamoyl group contributes to the molecule's stability and hydrophobicity, which are essential properties for studying interactions in cellular environments. Recent research has demonstrated that molecules with similar structures can modulate key signaling pathways, offering new avenues for therapeutic intervention in diseases such as cancer and neurodegenerative disorders.

The synthesis of 4-(Cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of environmentally friendly catalysts has been a focus of recent studies, aiming to reduce the ecological footprint of chemical synthesis. This compound serves as a model for exploring sustainable synthetic pathways, which is increasingly important in the context of global environmental challenges.

From an applications perspective, this compound has been utilized in various biochemical assays to study enzyme activity and substrate specificity. Its ability to act as both a substrate and an inhibitor makes it a valuable tool for understanding enzymatic mechanisms. Recent advancements in high-throughput screening techniques have further enhanced its utility in drug discovery pipelines.

In conclusion, 4-(Cyclopentylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171757-15-4) is a multifaceted compound with significant implications for both academic research and industrial applications. Its unique structure, combined with cutting-edge synthetic methods and innovative application strategies, positions it as a key player in the ongoing quest for novel therapeutic agents and biotechnological tools.

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